Cas no 81664-52-0 (Benzoic acid, 5-amino-2-chloro-4-fluoro-, ethyl ester)

Benzoic acid, 5-amino-2-chloro-4-fluoro-, ethyl ester structure
81664-52-0 structure
Product Name:Benzoic acid, 5-amino-2-chloro-4-fluoro-, ethyl ester
CAS No:81664-52-0
MF:C9H9ClFNO2
MW:217.624665021896
MDL:MFCD17168709
CID:4200839
PubChem ID:22508461
Update Time:2025-08-03

Benzoic acid, 5-amino-2-chloro-4-fluoro-, ethyl ester Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid, 5-amino-2-chloro-4-fluoro-, ethyl ester
    • ethyl 5-amino-2-chloro-4-fluorobenzoate
    • AT20084
    • SCHEMBL4681116
    • 81664-52-0
    • EN300-5015352
    • ZSPZAOASMCGAES-UHFFFAOYSA-N
    • DB-206556
    • AKOS012323113
    • 5-Amino-2-chloro-4-fluorobenzoic acid ethyl ester
    • MDL： MFCD17168709
    • Inchi： 1S/C9H9ClFNO2/c1-2-14-9(13)5-3-8(12)7(11)4-6(5)10/h3-4H,2,12H2,1H3
    • InChI Key： ZSPZAOASMCGAES-UHFFFAOYSA-N
    • SMILES： C(OCC)(=O)C1=CC(N)=C(F)C=C1Cl

Computed Properties

  • Exact Mass: 217.0305844Da
  • Monoisotopic Mass: 217.0305844Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 215
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 52.3Ų

Benzoic acid, 5-amino-2-chloro-4-fluoro-, ethyl ester Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
AstaTech
AT20084-1/G
ETHYL 5-AMINO-2-CHLORO-4-FLUOROBENZOATE
 81664-52-0 95%
1g
 $425 2023-09-19
AstaTech
AT20084-5/G
ETHYL 5-AMINO-2-CHLORO-4-FLUOROBENZOATE
 81664-52-0 95%
5g
 $1275 2023-09-19
Enamine
EN300-5015352-0.05g
ethyl 5-amino-2-chloro-4-fluorobenzoate
 81664-52-0
0.05g
 $563.0 2023-05-25
Enamine
EN300-5015352-0.1g
ethyl 5-amino-2-chloro-4-fluorobenzoate
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0.1g
 $591.0 2023-05-25
Enamine
EN300-5015352-0.25g
ethyl 5-amino-2-chloro-4-fluorobenzoate
 81664-52-0
0.25g
 $617.0 2023-05-25
Enamine
EN300-5015352-0.5g
ethyl 5-amino-2-chloro-4-fluorobenzoate
 81664-52-0
0.5g
 $645.0 2023-05-25
Enamine
EN300-5015352-1.0g
ethyl 5-amino-2-chloro-4-fluorobenzoate
 81664-52-0
1g
 $671.0 2023-05-25
Enamine
EN300-5015352-2.5g
ethyl 5-amino-2-chloro-4-fluorobenzoate
 81664-52-0
2.5g
 $1315.0 2023-05-25
Enamine
EN300-5015352-5.0g
ethyl 5-amino-2-chloro-4-fluorobenzoate
 81664-52-0
5g
 $1945.0 2023-05-25
Enamine
EN300-5015352-10.0g
ethyl 5-amino-2-chloro-4-fluorobenzoate
 81664-52-0
10g
 $2884.0 2023-05-25

Benzoic acid, 5-amino-2-chloro-4-fluoro-, ethyl ester Related Literature

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